Cas no 131322-68-4 (Alanine, 2-methyl-,1-methylethyl ester)

• Product Name: Alanine, 2-methyl-,1-methylethyl ester
• CAS No: 131322-68-4
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 102358
• PubChem ID: 22002037
• Update Time: 2025-04-18

Alanine, 2-methyl-,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Alanine, 2-methyl-,1-methylethyl ester
• Alanine, 2-methyl-, 1-methylethyl ester (9CI)
• α-amino-isobutyric acid isopropyl ester
• isopropyl2-amino-2-methylpropanoate
• propan-2-yl 2-amino-2-methylpropanoate
• isopropyl 2-amino-2-methylpropanoate
• Alanine,2-methyl-,1-methylethyl ester(9ci)
• 131322-68-4
• AKOS010516671
• EN300-754562
• SCHEMBL4678096

• Inchi： 1S/C7H15NO2/c1-5(2)10-6(9)7(3,4)8/h5H,8H2,1-4H3
• InChI Key： RQXRKAOQBXZNRN-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C(C)(C)N)=O

Computed Properties

• Exact Mass: 145.11035
• Monoisotopic Mass: 145.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 52.32